Cas no 2307783-03-3 (rac-(2R,3S)-1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride)

Technical Introduction: rac-(2R,3S)-1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride is a chiral pyrrolidine derivative with a carboxyl functional group, commonly utilized as an intermediate in pharmaceutical synthesis and asymmetric catalysis. The compound's stereochemistry (2R,3S) and hydrochloride salt form enhance its stability and solubility, facilitating purification and handling in synthetic applications. Its structural features, including the phenyl and carboxylic acid moieties, make it a versatile building block for drug discovery, particularly in the development of bioactive molecules targeting neurological and metabolic pathways. The racemic mixture allows for broad utility in exploratory research, while the defined stereocenters enable selective derivatization. Suitable for controlled reactions under standard laboratory conditions.
rac-(2R,3S)-1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride structure
2307783-03-3 structure
Product Name:rac-(2R,3S)-1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride
CAS No:2307783-03-3
MF:C12H16ClNO2
MW:241.713942527771
MDL:MFCD29764240
CID:5248894
PubChem ID:121553791
Update Time:2025-06-10

rac-(2R,3S)-1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2R,3S)-1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride
    • (2R,3S)-1-methyl-2-phenylpyrrolidine-3-carboxylic acid;hydrochloride
    • rac-(2r,3s)-1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride
    • Z2379809505
    • rac-(2R,3S)-1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride
    • MDL: MFCD29764240
    • Inchi: 1S/C12H15NO2.ClH/c1-13-8-7-10(12(14)15)11(13)9-5-3-2-4-6-9;/h2-6,10-11H,7-8H2,1H3,(H,14,15);1H/t10-,11-;/m0./s1
    • InChI Key: UKCMWXOWFKXRJZ-ACMTZBLWSA-N
    • SMILES: Cl.OC([C@H]1CCN(C)[C@H]1C1C=CC=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Topological Polar Surface Area: 40.5

rac-(2R,3S)-1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride Pricemore >>

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Additional information on rac-(2R,3S)-1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride

Comprehensive Overview of rac-(2R,3S)-1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride (CAS No. 2307783-03-3)

The compound rac-(2R,3S)-1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride (CAS No. 2307783-03-3) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and chemical research. Its unique stereochemistry and functional groups make it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The rac-(2R,3S) configuration highlights its enantiomeric purity, a critical factor in modern chiral synthesis and asymmetric catalysis.

In recent years, the demand for high-purity chiral compounds has surged, driven by advancements in precision medicine and personalized therapeutics. Researchers are increasingly focusing on stereoselective synthesis to minimize off-target effects, a trend that positions rac-(2R,3S)-1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride as a compound of interest. Its hydrochloride salt form enhances solubility, making it suitable for formulation development and in vitro studies.

The structural features of this compound include a pyrrolidine ring substituted with a phenyl group and a carboxylic acid moiety, which are common pharmacophores in neuroactive drugs. This aligns with current industry trends exploring GPCR-targeted therapies and neurotransmitter modulators. Its CAS No. 2307783-03-3 is frequently searched in chemical databases and patent literature, reflecting its relevance in intellectual property and innovative drug design.

From a synthetic perspective, the compound’s chiral centers present opportunities for green chemistry applications. Researchers are investigating catalytic asymmetric methods to produce such molecules with minimal waste, addressing the growing emphasis on sustainable chemistry. Additionally, its hydrogen chloride salt form improves stability, a key consideration for long-term storage and commercial scalability.

In the context of AI-driven drug discovery, rac-(2R,3S)-1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride has been flagged in machine learning models as a candidate for virtual screening. Its molecular properties are compatible with bioisosteric replacement strategies, a technique widely adopted in lead optimization. This synergy between computational chemistry and experimental validation underscores its versatility.

Quality control of this compound involves HPLC and NMR spectroscopy to ensure enantiomeric excess and chemical purity, metrics highly scrutinized in regulatory submissions. As the pharmaceutical industry shifts toward continuous manufacturing, compounds like this are evaluated for their process robustness and reproducibility.

In summary, rac-(2R,3S)-1-methyl-2-phenylpyrrolidine-3-carboxylic acid hydrochloride (CAS No. 2307783-03-3) exemplifies the intersection of chiral chemistry, drug development, and sustainable practices. Its multifaceted applications make it a compound worth monitoring in both academic research and industrial innovation.

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